Cas no 105931-90-6 (2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-1-(1-methylethyl)-)

• Product Name: 2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-1-(1-methylethyl)-
• CAS No: 105931-90-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 1163622
• Update Time: 2024-07-26

2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-1-(1-methylethyl)-
• 2H-1,5-Benzodiazepin-2-one, 5-acetyl-1,3,4,5-tetrahydro-1-(1-methylethyl)-

• Inchi： 1S/C14H18N2O2/c1-10(2)16-13-7-5-4-6-12(13)15(11(3)17)9-8-14(16)18/h4-7,10H,8-9H2,1-3H3
• InChI Key： OUAHQRHHSGYRGL-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2=CC=CC=C2N(C(C)=O)CCC1=O

Computed Properties

• Exact Mass: 246.13694

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Melting Point: 123-125 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 512.7±43.0 °C(Predicted)
• PSA: 40.62
• pka: 1.09±0.20(Predicted)